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Introduction

N-(3-Oxohexanoyl)-L-homoserine lactone (OHHL) is a small, diffusible signaling molecule

that plays a pivotal role in quorum sensing (QS), a cell-to-cell communication system employed

by a wide range of Gram-negative bacteria. This intricate communication network allows

bacteria to monitor their population density and collectively regulate gene expression, leading

to coordinated behaviors such as biofilm formation, virulence factor production, and

bioluminescence. The synthesis and perception of OHHL are central to these processes,

making it a key target for the development of novel antimicrobial strategies. This technical

guide provides a comprehensive overview of OHHL in different bacterial species, including

quantitative data on its production, detailed experimental protocols for its analysis, and visual

representations of the signaling pathways it governs.

Data Presentation: Quantitative Analysis of OHHL
Production
The concentration of OHHL produced by bacteria can vary significantly depending on the

species, strain, and culture conditions. The following table summarizes available quantitative

data on OHHL production in the culture supernatants of several key bacterial species. This

data provides a comparative baseline for researchers studying QS phenomena.
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Bacterial
Species

Strain
Method of
Quantification

OHHL
Concentration

Reference

Vibrio fischeri ES114
UHPLC-

HRMS/MS
0.1 nmol/L [1]

Vibrio fischeri Wild-type
Whole-cell

bioreporter

Not explicitly

quantified in the

abstract, but a

method for

quantification is

described.

[2]

Erwinia

carotovora
A.T.C.C. 39048

Dose-response

curves

Induction

threshold of ~0.5

µg/mL

[3]

Pseudomonas

aeruginosa
PAO1 Not specified

Not explicitly

quantified, but

known to

produce various

AHLs.

Yersinia

enterocolitica
O8

TLC and AHL

biosensor

Detected but not

quantified in

absolute terms.

Note: Quantitative data for OHHL in Pseudomonas aeruginosa and Yersinia enterocolitica is

less commonly reported as they produce a wider range of N-acyl-homoserine lactones (AHLs),

and studies often focus on the most abundant ones, such as 3-oxo-C12-HSL in P. aeruginosa.

Signaling Pathways
OHHL-mediated quorum sensing typically involves a LuxI-family synthase, which produces

OHHL, and a LuxR-family transcriptional regulator, which binds to OHHL at a threshold

concentration. This complex then modulates the expression of target genes.

Vibrio fischeri: The LuxI/LuxR System
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The LuxI/LuxR circuit in Vibrio fischeri is the archetypal model for AHL-based quorum sensing.

At low cell density, the basal level of OHHL is low. As the bacterial population increases, OHHL

accumulates. Upon reaching a critical concentration, OHHL binds to the LuxR protein, a

cytoplasmic receptor and transcriptional activator.[2] The OHHL-LuxR complex then binds to a

specific DNA sequence known as the lux box, located in the promoter region of the lux operon

(luxICDABEG), activating its transcription. This leads to a positive feedback loop, as the luxI

gene is part of this operon, resulting in a rapid increase in both OHHL synthesis and

bioluminescence, which is produced by the products of the luxCDABE genes.[2][4]

Downstream genes regulated by this system include those involved in bioluminescence and

symbiotic colonization.[5]

Vibrio fischeri OHHL Signaling Pathway

Pseudomonas aeruginosa: The LasI/LasR and RhlI/RhlR
Systems
Pseudomonas aeruginosa possesses a complex and hierarchical quorum-sensing network.

While its primary long-chain AHL is N-(3-oxododecanoyl)-L-homoserine lactone (3-oxo-C12-

HSL) produced by LasI, it also produces shorter-chain AHLs, and the LasR receptor can be

activated by other AHLs, including OHHL, albeit with lower affinity. The LasR, once activated,

not only upregulates virulence factor genes but also the rhlR and rhlI genes of the secondary

Rhl system. RhlI synthesizes N-butanoyl-L-homoserine lactone (C4-HSL). The activated RhlR

then controls the expression of another set of virulence genes. Genes regulated by the Las

system include those for elastase (lasB), alkaline protease, and exotoxin A.[6][7]

Pseudomonas aeruginosa LasR Activation by OHHL

Erwinia carotovora: The CarR System
In the plant pathogen Erwinia carotovora, OHHL is the primary quorum-sensing signal

molecule. It is synthesized by the CarI synthase. OHHL regulates the production of

carbapenem antibiotics and exoenzymes that contribute to its virulence.[8][9] The receptor for

OHHL is the CarR protein, a homolog of LuxR.[9][10] The OHHL-CarR complex activates the

transcription of the car gene cluster, which is responsible for carbapenem biosynthesis.[10]

Additionally, other virulence-related genes, such as those encoding plant cell wall-degrading

enzymes, are also under the control of this quorum-sensing system.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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